Cas no 16578-11-3 (Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI))

Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI) structure
16578-11-3 structure
Product Name:Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI)
CAS No:16578-11-3
MF:C11H17N5O2
MW:251.284981489182
CID:143712
PubChem ID:204547
Update Time:2025-04-19

Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Urea,N,N''-[2,6-pyridinediylbis(methylene)]bis[N'-methyl- (9CI)
    • 1-methyl-3-[[6-[(methylcarbamoylamino)methyl]pyridin-2-yl]methyl]urea
    • Urea, 1,1'-(2,6-pyridylidenedimethylene)bis(3-methyl-
    • BRN 0422417
    • 2,6-Bis((1'-methylureylene-3')methyl)pyridine
    • 1,1'-(2,6-Pyridylidenedimethylene)bis(3-methylurea)
    • 16578-11-3
    • DTXSID30168026
    • Inchi: 1S/C11H17N5O2/c1-12-10(17)14-6-8-4-3-5-9(16-8)7-15-11(18)13-2/h3-5H,6-7H2,1-2H3,(H2,12,14,17)(H2,13,15,18)
    • InChI Key: BFWYHNCIUCKQDC-UHFFFAOYSA-N
    • SMILES: O=C(NC)NCC1C=CC=C(CNC(NC)=O)N=1

Computed Properties

  • Exact Mass: 251.13841
  • Monoisotopic Mass: 251.13822480g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • PSA: 95.15
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